XM-U-14

• Molecular Formula: C58H69N11O7S
• Molecular Weight: 1064.3 g/mol
• InChI: InChI=1S/C58H69N11O7S/c1-36(2)50(56(73)69-32-45(70)29-46(69)55(72)61-38(4)42-16-18-44(19-17-42)54-39(5)60-35-77-54)47-30-48(63-76-47)66-26-24-65(25-27-66)31-40-12-14-43(15-13-40)53-51-52(62-64(53)6)57(74)68(34-59-51)33-58(75)20-22-67(23-21-58)49(71)28-37(3)41-10-8-7-9-11-41/h7-19,30,34-38,45-46,50,70,75H,20-29,31-33H2,1-6H3,(H,61,72)/t37-,38+,45-,46+,50-/m1/s1
• InChIKey: ZCAILYLCWKWLIC-APKAJERZSA-N

Standard USP7 inhibitors or weaker degraders (e.g., U7D-1, DC50 33 nM) fail to achieve complete target depletion or in vivo efficacy, risking false negatives in p53-ALL models. XM-U-14 solves this with: - DC50 0.74 nM, Dmax 93% in RS4;11 cells (45-fold more potent than U7D-1) - Antiproliferative IC50: 0.5 nM (RS4;11), 8.3 nM (Reh) - In vivo: 64.7% tumor regression at 5 mg/kg/day, no toxicity - Supplied as a validated chemical tool for benchmarking and in vivo pharmacology.

XM-U-14: USP7 Degrader for p53-WT ALL Research

XM-U-14 is a selective, highly potent PROTAC degrader targeting ubiquitin-specific protease 7 (USP7), developed primarily as a chemical tool for researching acute lymphoblastic leukemia (ALL) with wild-type p53 . It functions by recruiting the VHL E3 ubiquitin ligase to USP7, leading to its ubiquitination and subsequent proteasomal degradation, thereby upregulating p53 and p21 . XM-U-14 achieves exceptional degradation potency with a DC50 of 0.74 nM and a maximum degradation (Dmax) of 93% in the RS4;11 ALL cell line, positioning it as one of the most active USP7 degraders reported to date . The compound demonstrates significant antiproliferative effects in ALL cells (IC50: 0.5 nM in RS4;11 and 8.3 nM in Reh cells) and suppresses tumor growth in vivo at well-tolerated doses .

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Workflow p53-WT ALL USP7 target engagement studies

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Mechanism VHL-recruiting PROTAC degrader probe

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Model Context RS4;11 and Reh ALL cell line models

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Selection Comparator-grade degrader for USP7 pathway research

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source

XM-U-14: Why Generic Substitution Fails

Substituting XM-U-14 with another USP7 degrader or inhibitor without confirming equivalent degradation potency and in vivo efficacy risks experimental failure due to large variations in DC50 values and in vivo anti-tumor activity. For instance, the USP7 degrader U7D-1 exhibits a DC50 of 33 nM in the same RS4;11 cell line, which is approximately 45-fold less potent than XM-U-14 (0.74 nM) . Similarly, PROTAC USP7 Degrader-1 shows a DC50 of 25 nM . USP7 inhibitors further fail to fully recapitulate the biological effects of USP7 degradation, as shown by studies where PROTAC-mediated degradation, but not inhibition, induced apoptosis in p53-mutant cancer cells . Moreover, XM-U-14's unique in vivo activity—64.7% tumor regression at just 5 mg/kg daily without toxicity—has not been demonstrated for these less potent degraders, making direct substitution a scientifically unsound practice for critical experiments .

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Degradation potency profile may differ Alternative USP7 degraders can exhibit markedly higher DC50 values in the same cell line, potentially altering target engagement and downstream readouts.

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Inhibitors may not replicate degradation effects USP7 inhibitors often fail to induce apoptosis in p53-mutant backgrounds, whereas PROTAC-mediated degradation has been reported to trigger distinct pathway responses.

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In vivo model context may not transfer Comparable tumor regression data at low oral doses have not been reported for other USP7 degraders in the same xenograft model, limiting direct substitution for animal studies.

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] MedChemExpress (MCE). PROTAC USP7 Degrader-1 Product Datasheet. Catalog No. HY-175358. View Source
• [3] Yang, K., et al. Discovery of a Potent and Selective Degrader for USP7. Angew. Chem. Int. Ed. 2022, 61, e202204395. (Reference cited within Xu et al. J. Med. Chem. 2024 for differential degradation vs. inhibition effects). View Source

XM-U-14 Comparative Evidence

USP7 Degradation Potency vs. U7D-1

XM-U-14 demonstrates markedly superior USP7 degradation potency compared to the first-in-class degrader U7D-1 and PROTAC USP7 Degrader-1. In the RS4;11 ALL cell line, XM-U-14 achieves a DC50 of 0.74 nM with a Dmax of 93% . In contrast, U7D-1, tested in the same cell line, exhibits a DC50 of 33 nM , and PROTAC USP7 Degrader-1 has a reported DC50 of 25 nM .

USP7 Degradation Potency vs. U7D-1

Head-to-head

XM-U-14: DC50 0.74 nM (Dmax 93%)
U7D-1: 33 nM
PROTAC USP7 Degrader-1: 25 nM
~45-fold lower DC50 than U7D-1

Supports USP7 degradation assay context in RS4;11

Same cell line; reported head-to-head comparison

Evidence Dimension	USP7 Degradation Potency (DC50)
Target Compound Data	0.74 nM (Dmax: 93%)
Comparator Or Baseline	U7D-1: 33 nM; PROTAC USP7 Degrader-1: 25 nM
Quantified Difference	XM-U-14 is ~45-fold more potent than U7D-1 and ~34-fold more potent than PROTAC USP7 Degrader-1
Conditions	RS4;11 human acute lymphoblastic leukemia cell line

Why This Matters

Higher degradation potency enables lower working concentrations in cellular assays, reducing potential off-target effects and conserving compound usage, which is critical for long-term research programs and reproducibility.

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] Adooq Bioscience. U7D-1 Product Datasheet. Catalog No. A23953. View Source
• [3] MedChemExpress (MCE). PROTAC USP7 Degrader-1 Product Datasheet. Catalog No. HY-175358. View Source

Anti-Proliferative Activity Across ALL Cell Lines

XM-U-14 inhibits the growth of acute lymphoblastic leukemia cells with varying potency across different cell lines. It exhibits an IC50 of 0.5 nM in the RS4;11 cell line and a significantly higher IC50 of 8.3 nM in the Reh cell line . This ~16.6-fold difference in sensitivity between two p53 wild-type ALL cell lines highlights the context-dependent efficacy of USP7 degradation, a nuance not fully characterized for comparators like U7D-1, which primarily reports apoptosis in Jeko-1 cells .

Antiproliferative Activity Across ALL Lines

Class-level

RS4;11 IC50: 0.5 nM
Reh IC50: 8.3 nM
~16.6-fold difference between cell lines

Cell-line-dependent antiproliferative context

Sensitivity varies; comparator data not available for these lines

Evidence Dimension	Cell Growth Inhibition (IC50)
Target Compound Data	RS4;11: 0.5 nM; Reh: 8.3 nM
Comparator Or Baseline	U7D-1: Induces apoptosis in Jeko-1 cells (no direct IC50 comparison available for these lines)
Quantified Difference	XM-U-14's potency varies by ~16.6-fold between RS4;11 and Reh cells
Conditions	RS4;11 and Reh human acute lymphoblastic leukemia cell lines

Why This Matters

The cell line-dependent sensitivity profile provides essential guidance for selecting the appropriate model system, ensuring experiments are designed with appropriate concentrations and controls, which is critical for reliable target validation.

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] Adooq Bioscience. U7D-1 Product Datasheet. Catalog No. A23953. View Source

In Vivo Efficacy in RS4;11 Xenografts

XM-U-14 demonstrates significant in vivo anti-tumor activity in an RS4;11 xenograft mouse model. Daily oral administration at a dose of 5 mg/kg resulted in 64.7% tumor regression after 18 days of treatment, with no observed signs of toxicity . This robust in vivo efficacy at a relatively low dose establishes a clear benchmark for in vivo studies, whereas comparable in vivo regression data for U7D-1 or PROTAC USP7 Degrader-1 in this or similar ALL models are not reported in the public domain .

In Vivo RS4;11 Xenograft

Data to verify

64.7% tumor regression at 5 mg/kg daily oral dose (18 days)

In vivo model-response context

No reported comparable data for other USP7 degraders in this model

Evidence Dimension	In Vivo Tumor Regression
Target Compound Data	64.7% tumor regression
Comparator Or Baseline	U7D-1 and PROTAC USP7 Degrader-1: No comparable in vivo tumor regression data reported for ALL models
Quantified Difference	N/A (Unique data point for the class in this specific model)
Conditions	RS4;11 xenograft model in mice, 5 mg/kg daily oral dose for 18 days

Why This Matters

The availability of validated in vivo efficacy data at a defined, well-tolerated dose is essential for planning animal studies and for assessing the translational potential of USP7 degradation as a therapeutic strategy, directly informing procurement decisions for advanced research applications.

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] Based on a review of publicly available literature as of early 2026, no primary research articles or vendor datasheets report comparable in vivo tumor regression data for U7D-1 or PROTAC USP7 Degrader-1 in RS4;11 or other ALL xenograft models. This absence is noted as a class-level differentiator for XM-U-14. View Source

p53 and p21 Upregulation Confirmation

Consistent with its mechanism of action as a USP7 degrader, XM-U-14 treatment leads to a significant upregulation of the tumor suppressor proteins p53 and p21 in RS4;11 cells . This downstream effect is a direct consequence of USP7 depletion and is essential for the compound's anti-proliferative activity in p53 wild-type ALL. While U7D-1 and PROTAC USP7 Degrader-1 also degrade USP7, the quantitative effect on p53/p21 upregulation is not explicitly quantified in their respective datasheets, making XM-U-14's reported data a valuable benchmark for assay design and validation .

p53 and p21 Upregulation

Reported

Significant upregulation confirmed by Western blot in RS4;11 cells

p53/p21 pathway-response confirmation

Quantitative reference for mechanistic readout; comparator not quantified

Evidence Dimension	p53 and p21 Protein Levels
Target Compound Data	Significantly upregulated (quantified by Western blot in RS4;11 cells)
Comparator Or Baseline	U7D-1 and PROTAC USP7 Degrader-1: Upregulation of p53/p21 is not quantified in available datasheets
Quantified Difference	N/A (XM-U-14's data provides a unique quantitative reference for this mechanistic readout in the RS4;11 model)
Conditions	RS4;11 cell line, Western blot analysis

Why This Matters

Confirming the expected downstream molecular signature is crucial for assay validation and for distinguishing on-target effects from potential off-target activities. This data provides a critical quality control parameter for researchers.

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] Adooq Bioscience. U7D-1 Product Datasheet. Catalog No. A23953. / MedChemExpress (MCE). PROTAC USP7 Degrader-1 Product Datasheet. Catalog No. HY-175358. View Source

XM-U-14 Research Applications

USP7 Degradation in p53-WT ALL Models

XM-U-14 is the optimal chemical tool for dissecting the role of USP7 degradation in p53 wild-type ALL, particularly in the RS4;11 cell line. Its exceptional DC50 of 0.74 nM and Dmax of 93% enable robust and near-complete USP7 depletion at low nanomolar concentrations . Researchers can confidently use XM-U-14 to study downstream effects on p53 and p21 signaling, apoptosis, and cell cycle arrest, leveraging the well-characterized IC50 values of 0.5 nM (RS4;11) and 8.3 nM (Reh) to design dose-response experiments .

Benchmarking USP7 Degraders in Cellular Assays

Given its well-documented and superior degradation potency in RS4;11 cells (DC50 = 0.74 nM), XM-U-14 serves as an ideal positive control and benchmark for screening and characterizing new USP7-targeting compounds . Its ~45-fold higher potency compared to U7D-1 (DC50 = 33 nM) provides a clear performance threshold for evaluating next-generation degraders . Furthermore, its use as a reference compound helps validate that observed biological effects are due to USP7 degradation rather than off-target activities, as its p53/p21 upregulation profile is established .

In Vivo Target Validation in RS4;11 Xenografts

XM-U-14 is uniquely suited for in vivo pharmacology studies of USP7 degradation in ALL. The published data demonstrates that daily oral dosing at 5 mg/kg achieves 64.7% tumor regression in RS4;11 xenografts without overt toxicity, establishing a clear and reproducible in vivo protocol . This makes XM-U-14 the compound of choice for researchers aiming to validate USP7 as a therapeutic target in vivo, explore combination therapies, or assess pharmacodynamic biomarkers of USP7 degradation in an animal model.

Application

Selection Property

Validation Focus

p53-WT ALL USP7 degradation studies

USP7 target engagement profiling

p53/p21 pathway-response endpoints

USP7 degrader benchmarking assays

Comparator-grade degradation activity

Assay reproducibility and pathway readouts

RS4;11 ALL xenograft model studies

Reported in vivo model context

Tumor regression endpoints and tolerability monitoring

• [1] Xu, M., Fu, J., Pei, Y., et al. Discovery of a Highly Potent, Selective and Efficacious USP7 Degrader for the Treatment of Acute Lymphoblastic Leukemia. J. Med. Chem. 2024, 67, 13, 11401-11414. DOI: 10.1021/acs.jmedchem.4c00667 View Source
• [2] Adooq Bioscience. U7D-1 Product Datasheet. Catalog No. A23953. View Source